2-(2-aminothiazol-4-yl)-N,N-diethylacetamide

• Molecular Formula: C9H15N3OS
• Molecular Weight: 213.30 g/mol
• IUPAC Name: 2-(2-amino-1,3-thiazol-4-yl)-N,N-diethylacetamide
• InChI: InChI=1S/C9H15N3OS/c1-3-12(4-2)8(13)5-7-6-14-9(10)11-7/h6H,3-5H2,1-2H3,(H2,10,11)
• InChI Key: KTLNFOXRWKJJGM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CC1=CSC(=N1)N

Description

2-(2-aminothiazol-4-yl)-N,N-diethylacetamide is a useful research compound. Its molecular formula is C9H15N3OS and its molecular weight is 213.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(2-aminothiazol-4-yl)acetic acid (1 eq), HOAT (1 eq), EDC (1.1 eq), TEA (1 eq) and HNEt2 (1 eq) in DMA was stirred at room temperature for 6 hours. The reaction mixture was then quenched with H2O and concentrated. The residue was dissolved in a stirred 4:1 mixture of EtOAc and NaHCO3(sat.). The two phases were separated and the organic solution was washed with brine, dried over Na2SO4 and concentrated to dryness. The resulting solid was washed twice with Et2O and dried to yield the desired product as a white solid. LC/MS (m/z): 214.0 (MH+), Rt 1.13 minutes.